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Compound of Interest

Compound Name: NCS-382

Cat. No.: B1139494 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for NCS-382 was publicly available at the time

of this writing. The following guidance is based on general best practices for handling chemical

compounds in a laboratory setting and information on handling hazardous substances.

Researchers must perform a thorough risk assessment before handling NCS-382.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with NCS-382. It outlines recommended personal

protective equipment (PPE), operational procedures, and disposal plans to ensure a safe

laboratory environment.

Properties of NCS-382
While specific quantitative safety data is unavailable, the following information regarding the

properties and characteristics of NCS-382 has been compiled from research articles.
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Property Description Source

Chemical Name

6,7,8,9-tetrahydro-5-hydroxy-

5H-benzocyclohept-6-

ylideneacetic acid

[1][2]

Primary Function

Putative antagonist of the

gamma-hydroxybutyric acid

(GHB) receptor.

[1][2]

Affinity

Stereoselective ligand for

GHB-binding sites. Does not

display affinity for GABA(A) or

GABA(B) receptors.

[1][2][3]

In Vitro Toxicology

In vitro testing has indicated a

low probability of cellular

toxicity. It showed no capacity

for inhibition of microsomal

CYPs at high doses and

minimal potential for activation

of xenobiotic nuclear

receptors.

[4]

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach is warranted. The

following PPE is recommended as a minimum standard when handling NCS-382.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

and during use. Change

gloves frequently and

immediately if contaminated.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where NCS-382 is

handled.

Face shield

Required when there is a risk

of splashing or generation of

aerosols.

Skin and Body Protection Laboratory coat

A buttoned, long-sleeved lab

coat is essential to protect skin

and personal clothing.

Respiratory Protection Fume hood

All work with solid or volatile

forms of NCS-382 should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Handling and Disposal of NCS-382
This section provides a step-by-step guide for the safe handling and disposal of NCS-382.

Preparation and Handling
Designated Area: Conduct all work with NCS-382 in a designated area, such as a chemical

fume hood, to contain any potential spills or airborne particles.

Personal Hygiene: Wash hands thoroughly with soap and water after handling NCS-382 and

before leaving the laboratory.
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Avoid Contamination: Do not eat, drink, or smoke in areas where NCS-382 is handled.

In Case of Exposure or Spill
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For larger spills, evacuate the area and

contact the appropriate environmental health and safety office.

Disposal Plan
As specific disposal guidelines for NCS-382 are not available, it should be treated as

hazardous chemical waste.

Waste Collection:

Collect all waste materials contaminated with NCS-382, including unused compound,

contaminated labware, and absorbent materials from spills.

Place the waste in a clearly labeled, sealed, and chemically compatible container.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "NCS-382
(6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid)".

Indicate the approximate amount of waste.
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Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Disposal:

Arrange for disposal through your institution's hazardous waste management program. Do

not dispose of NCS-382 down the drain or in the regular trash.[5][6]

Experimental Workflow for Safe Handling of NCS-
382
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Workflow for Safe Handling and Disposal of NCS-382
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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